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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B1139371 Get Quote

Essential Safety and Handling Guide for
LY2365109 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

LY2365109 hydrochloride, a potent and selective glycine transporter 1 (GlyT1) inhibitor.[1][2]

Given the compound's potency, a conservative approach to safety is paramount. This

document outlines the necessary personal protective equipment (PPE), step-by-step

operational procedures, and compliant disposal methods to ensure the safety of laboratory

personnel and the environment.

I. Compound Identification and Hazard Overview
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Parameter Data

Chemical Name

N-[2-[4-(1,3-benzodioxol-5-yl)-2-(1,1-

dimethylethyl)phenoxy]ethyl]-N-methyl-glycine,

monohydrochloride

CAS Number 1779796-27-8[1]

Molecular Formula C22H27NO5 • HCl[3][4]

Molecular Weight 421.9 g/mol [3]

Physical Form Solid[3][5]

Known Hazards

Should be considered hazardous until further

information is available.[3] Do not ingest, inhale,

or allow contact with eyes, skin, or clothing.[3]

Higher doses have been shown to cause

profound locomotor and respiratory impairments

in animal studies.[2][6]

Storage

Desiccate at room temperature for short-term

storage. For long-term storage, refer to the

supplier's recommendation, which is typically

-20°C.[3]

II. Personal Protective Equipment (PPE)
Due to the potent nature of LY2365109 hydrochloride, a comprehensive PPE strategy is

required to create a barrier between the researcher and the compound.[7] For potent

compounds, standard laboratory PPE may be insufficient, and enhanced protection is

necessary.[8][9]
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PPE Category Minimum Requirement
Recommended for High-
Potency Operations

Hand Protection
Double-gloving with chemically

resistant gloves (e.g., nitrile).

ASTM D6978 tested gloves for

chemotherapy drug resistance.

[7]

Body Protection
Disposable, low-linting gown

with tight-fitting cuffs.

Poly-coated, disposable

coveralls ("bunny suit") for

head-to-toe protection.[10]

Eye/Face Protection
Safety glasses with side

shields.

Goggles and a full-face shield.

[10]

Respiratory Protection

Not required if handled

exclusively in a certified

chemical fume hood or glove

box.

For any operations outside of

primary containment (e.g.,

unpacking, large quantity

handling), a powered air-

purifying respirator (PAPR) is

recommended.[8][10][11]

Surgical masks do not provide

adequate respiratory

protection.[7][10]

Foot Protection Closed-toe shoes. Disposable shoe covers.[10]

III. Operational Plan: Step-by-Step Handling
Procedures
A. Preparation and Weighing (Solid Compound)

Designated Area: All handling of solid LY2365109 hydrochloride must be conducted in a

designated area, such as a certified chemical fume hood or, preferably, a containment glove

box to minimize exposure risk.[8]

Don PPE: Before entering the designated area, don the appropriate PPE as outlined in the

table above.
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Surface Protection: Line the work surface with absorbent, disposable bench paper.

Weighing:

Use a dedicated set of utensils (spatula, weigh paper).

Weigh the desired amount of the compound carefully to avoid generating dust.

After weighing, gently tap utensils on the inside of the receiving container to dislodge any

remaining powder.

Cleanup:

Wipe down the work surface and any equipment with a damp cloth or paper towel.

Dispose of all contaminated disposable materials (weigh paper, bench paper, gloves) as

hazardous solid waste.

B. Solution Preparation

Solvent Selection: LY2365109 hydrochloride is slightly soluble in DMSO.[3][4] It is also

soluble in ethanol.[12]

Dissolution:

In a chemical fume hood, add the chosen solvent to the vial containing the pre-weighed

solid.

Cap the vial securely and mix by vortexing or sonication until the solid is fully dissolved.

Labeling: Clearly label the solution with the compound name, concentration, solvent, and

date of preparation.

Storage: Store stock solutions at -20°C for up to one month or -80°C for up to six months,

sealed and protected from moisture.[1]

IV. Disposal Plan
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All waste generated from handling LY2365109 hydrochloride must be treated as hazardous

waste.[13] Do not dispose of this compound or its solutions down the drain or in regular trash.

[14]

A. Waste Segregation and Collection

Solid Waste:

Collect all disposable materials that have come into contact with the solid compound (e.g.,

gloves, pipette tips, weigh paper, contaminated bench paper) in a designated, leak-proof

hazardous waste container for solids.[13][14]

The container must be clearly labeled "Hazardous Waste" and include the chemical name.

Liquid Waste:

Collect all solutions containing LY2365109 hydrochloride in a designated, leak-proof

hazardous waste container for liquids.[13][14]

The container must be compatible with the solvent used (e.g., glass for DMSO).

Do not mix with other waste streams unless compatibility has been confirmed.[14]

"Empty" Containers: The original vial and any other "empty" containers should be rinsed with

a suitable solvent, and the rinsate collected as hazardous liquid waste. The rinsed container

should then be disposed of as solid hazardous waste.

B. Spill Management

Evacuate: In the event of a spill, evacuate the immediate area.

Notify: Inform your supervisor and the institution's Environmental Health and Safety (EHS)

department.

Cleanup (if trained):

For small spills of solid material, carefully sweep or vacuum (with a HEPA-filtered vacuum)

the powder and place it in the hazardous solid waste container.
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For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in the hazardous solid waste container.[13]

Decontaminate the spill area with a suitable solvent and dispose of the cleaning materials

as hazardous waste.[13]

C. Final Disposal

Storage: Store all hazardous waste containers in a designated and secure satellite

accumulation area.

Pickup: Contact your institution's EHS department to arrange for the collection and disposal

of the hazardous waste in accordance with local, state, and federal regulations.[13]

V. Workflow and Logical Diagrams
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Safe Handling and Disposal Workflow for LY2365109 Hydrochloride
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Caption: Workflow for the safe handling and disposal of LY2365109 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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